Ethyl 4-({3-methyl-5-[(6-methyl-1,3-benzodioxol-5-yl)methylene]-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoate

• Molecular Formula: C22H20N2O5S
• Molecular Weight: 424.5 g/mol
• IUPAC Name: ethyl 4-[[(5E)-3-methyl-5-[(6-methyl-1,3-benzodioxol-5-yl)methylidene]-4-oxo-1,3-thiazolidin-2-ylidene]amino]benzoate
• InChI: InChI=1S/C22H20N2O5S/c1-4-27-21(26)14-5-7-16(8-6-14)23-22-24(3)20(25)19(30-22)11-15-10-18-17(9-13(15)2)28-12-29-18/h5-11H,4,12H2,1-3H3/b19-11+,23-22?
• InChI Key: BYUKZEBTNXCZTL-VQIHMLRWSA-N
• Isomeric SMILES: CCOC(=O)C1=CC=C(C=C1)N=C2N(C(=O)/C(=C\C3=CC4=C(C=C3C)OCO4)/S2)C
• SMILES: CCOC(=O)C1=CC=C(C=C1)N=C2N(C(=O)C(=CC3=CC4=C(C=C3C)OCO4)S2)C

Description

Ethyl 4-({3-methyl-5-[(6-methyl-1,3-benzodioxol-5-yl)methylene]-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoate is a chemical compound that has attracted interest in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Ethyl 4-({3-methyl-5-[(6-methyl-1,3-benzodioxol-5-yl)methylene]-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoate is not fully understood. However, it has been suggested that it may inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. It may also exert its antimicrobial and anti-inflammatory effects by inhibiting the activity of certain enzymes and proteins.
Biochemical and Physiological Effects:
Studies have shown that Ethyl 4-({3-methyl-5-[(6-methyl-1,3-benzodioxol-5-yl)methylene]-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoate has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit the growth of certain microorganisms. It has also been found to have antioxidant properties and may protect against oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl 4-({3-methyl-5-[(6-methyl-1,3-benzodioxol-5-yl)methylene]-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoate in lab experiments include its potential to be used as a therapeutic agent and its diverse range of applications. However, its limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for Ethyl 4-({3-methyl-5-[(6-methyl-1,3-benzodioxol-5-yl)methylene]-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoate research. These include investigating its potential use in the development of new drugs and therapeutic agents, exploring its mechanism of action, and studying its potential side effects. Additionally, further research may be needed to determine its effectiveness in treating various diseases and conditions.

Synthesis Methods

The synthesis of Ethyl 4-({3-methyl-5-[(6-methyl-1,3-benzodioxol-5-yl)methylene]-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoate involves the reaction of 4-amino benzoic acid ethyl ester with 2,3-dimethyl-1,3-butadiene-1-carboxylic acid followed by the reaction with 2,3-dimethyl-1,3-butadiene-1-carboxylic acid and 2-aminothiazole in the presence of a catalyst. The final product is obtained through purification and recrystallization.

Scientific Research Applications

Ethyl 4-({3-methyl-5-[(6-methyl-1,3-benzodioxol-5-yl)methylene]-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoate has potential applications in various scientific research fields. It has been studied for its anticancer, antimicrobial, and anti-inflammatory properties. It has also been investigated for its potential use in the development of new drugs and therapeutic agents.